molecular formula C11H13ClFNO4S B8672690 5-[(Tert-butylamino)sulfonyl]-2-chloro-4-fluorobenzoic acid

5-[(Tert-butylamino)sulfonyl]-2-chloro-4-fluorobenzoic acid

Cat. No.: B8672690
M. Wt: 309.74 g/mol
InChI Key: ORFOZIRFUSATRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[(Tert-butylamino)sulfonyl]-2-chloro-4-fluorobenzoic acid is a useful research compound. Its molecular formula is C11H13ClFNO4S and its molecular weight is 309.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H13ClFNO4S

Molecular Weight

309.74 g/mol

IUPAC Name

5-(tert-butylsulfamoyl)-2-chloro-4-fluorobenzoic acid

InChI

InChI=1S/C11H13ClFNO4S/c1-11(2,3)14-19(17,18)9-4-6(10(15)16)7(12)5-8(9)13/h4-5,14H,1-3H3,(H,15,16)

InChI Key

ORFOZIRFUSATRF-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)NS(=O)(=O)C1=C(C=C(C(=C1)C(=O)O)Cl)F

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

tert-Butyl amine (77 mL, 0.7 mol, 10 equiv) was added to 300 mL dioxane at 0° C. Ice chips were added to the flask for several minutes before the addition of 2-chloro-5-(chlorosulfonyl)-4-fluorobenzoic acid (20 g, 73.24 mmol, 1 equiv). Both the internal and external temperature of the reaction was maintained at or below 0° C. for 2 h. The reaction was then concentrated half-way and acidified to pH 2 with 1N HCl. The product was extracted into EtOAc. The organics were dried over Na2SO4, filtered and concentrated down to give 2-chloro-5-{[(1,1-dimethylethyl)amino]sulfonyl}-4-fluorobenzoic acid 883-4a as a brown solid (21 g; 92% yield).
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